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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d5

Cat. No.: B15143856

Disclaimer: The following safety data pertains to the non-deuterated compound, 4-
Nitrobenzaldehyde (CAS 555-16-8). No specific Safety Data Sheet (SDS) for its deuterated
isotopologue, 4-Nitrobenzaldehyde-d5, was located. The toxicological and physical properties
of deuterated compounds are generally very similar to their non-deuterated counterparts.
Therefore, the following information should be considered a close and relevant guide for
handling 4-Nitrobenzaldehyde-d5. However, it is imperative to consult the specific SDS
provided by the supplier for the deuterated compound when available.

This guide is intended for researchers, scientists, and professionals in drug development,
providing in-depth safety information, handling procedures, and emergency protocols for 4-
Nitrobenzaldehyde.

Chemical Identification and GHS Classification

4-Nitrobenzaldehyde is a yellow crystalline powder used as an intermediate in the synthesis of
pharmaceuticals, dyes, and other organic compounds.[1][2] It is classified as hazardous under
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Table 1;: GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[3]
[4]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation[5][6][7][8]

Skin Sensitisation 1, 1A

H317: May cause an allergic
skin reaction[4][5][6][7][8]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation[4][9]

Suspected of Causing Cancer 2

H351: Suspected of causing

cancer|[9]

Hazardous to the Aquatic

Environment (Chronic)

H412: Harmful to aquatic life
with long lasting effects[7][8][9]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 4-Nitrobenzaldehyde
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Property Value

Molecular Formula C7HsNO3[10][11]

Molecular Weight 151.12 g/mol [3][8]

Appearance Yellow crystalline powder[1][10][12]
Melting Point 103-106 °C[2][11][13]

Boiling Point ~300 °CJ[13]

Density ~1.5 g/lcm3[11][13]

Vapor Pressure

0.00354 mmHg|[3]

Water Solubility

2.34 g/L[10]

Solubility

Soluble in ethanol, benzene, and glacial acetic
acid[1][12]

Odor

Odorless[11]

Toxicological Data

Toxicological data provides critical information on the potential health effects of exposure. The

primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.

Table 3: Acute Toxicity Data for 4-Nitrobenzaldehyde
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Test Species Route Value Remarks

Behavioral

effects such as
4700 mg/kg[6][9]
LD50 Rat Oral somnolence and
[11][12] .
cyanosis were

observed.[6]

Behavioral

effects such as
16000 mg/kg[6]
LD50 Rat Dermal somnolence and
[9][11] .
cyanosis were

observed.[6]

LD50 Rat Intraperitoneal 545 mg/kg[12]

Health Effects Summary:

o Skin: Causes skin irritation and may lead to an allergic skin reaction or sensitization upon
contact.[7][9][12]

o Eyes: Causes serious eye irritation.[6][7][9]
 Inhalation: Dust may cause respiratory irritation.[9][12]

 Ingestion: Harmful if swallowed.[9][12] Accidental ingestion may cause serious health
damage.[12] The substance can bind to hemoglobin, inhibiting oxygen uptake and leading to
methemoglobinemia, a form of oxygen starvation.[12]

o Chronic Exposure: Suspected of causing cancer.[9] Long-term exposure is not expected to
produce other chronic adverse health effects, though exposure should always be minimized.

[°]

Experimental Protocols

The provided Safety Data Sheets cite toxicological data, such as LD50 values, from
established sources like the Registry of Toxic Effects of Chemical Substances (RTECS).[9][12]
However, these documents do not contain detailed experimental methodologies for how these
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values were determined. The available information, summarized in Table 3, specifies the test
type (LD50), the species used (rat), the route of administration (oral, dermal, intraperitoneal),
and the resulting value. The protocols would have followed standardized guidelines for acute
toxicity testing prevalent at the time of the study, which typically involve administering
escalating doses of the substance to test animals and observing morbidity and mortality over a
set period.

First Aid and Emergency Response

Immediate and appropriate first aid is critical in the event of an exposure.
o General Advice: Consult a physician and show them the safety data sheet.[6]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial
respiration and seek medical attention.[6][7]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation or a rash occurs, get medical advice.[6][7] Contaminated clothing should be
removed and washed before reuse.[7]

o Eye Contact: Rinse cautiously with water for several minutes.[6][7] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult an
ophthalmologist.[4][6]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a physician or poison control center immediately.[6]

Exposure Event Immediate Response Action

Exposure Occurs Remove from Assess ABCs Decontaminate Seek Immediate
(Inhalation, Skin/Eye Contact, Ingestion) Contaminated Area (Airway, Breathing, Circulation) (Rinse Skin/Eyes, Fresh Air) Medical Attention

Click to download full resolution via product page

Caption: General workflow for first aid response following an exposure event.
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Safe Handling, Storage, and Personal Protection

Adherence to proper handling and storage protocols is essential to minimize risk.

Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[10][14]

Avoid dust formation and inhalation.[4][6]

Avoid contact with skin, eyes, and clothing.[9][14]

Wear appropriate personal protective equipment (PPE).[6][9]

Do not eat, drink, or smoke in work areas.[9]

Wash hands thoroughly after handling.[6][9]

Storage:

Store in a cool, dry, well-ventilated area.[9][10]

Keep containers tightly sealed to prevent exposure to air and moisture.[9][10]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[12][14]

Protect containers from physical damage.[9]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][8]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[6][7]

» Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved particulate respirator.[8][12]
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Required Personal Protectixe Equipment

Chemical-Resistant Gloves Protective Clothing / Apron

Particulate Respirator Safety Goggles / Face Shield
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Caption: Logic for selecting PPE based on identified chemical hazards.

Accidental Release and Fire-Fighting Measures

Accidental Release:

Minor Spills: Clean up spills immediately.[9] Use dry clean-up procedures and avoid
generating dust.[9][12] Vacuum or sweep up the material and place it in a sealed, labeled
container for disposal.[9][12]

Major Spills: Evacuate the area and move upwind.[9] Alert emergency services.[9] Prevent
the spillage from entering drains or waterways.[9] Wear full protective equipment, including a
dust respirator, during cleanup.[9]

Fire-Fighting:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

Specific Hazards: The substance is not combustible but containers may burn.[9] Combustion
may produce hazardous fumes, including carbon monoxide (CO), carbon dioxide (COz), and
nitrogen oxides (NOx).[12]
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» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Evacuate Immediate Area
Ensure Proper Ventilation

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Assess Spill Size
(Minor vs. Major)

'

Contain Spill
Prevent Entry into Drains

'

Clean Up Spill
(Use dry methods, avoid dust)

'

Place Waste in
Sealed, Labeled Container

'

Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Ecological Information

4-Nitrobenzaldehyde is considered harmful to aquatic life with long-lasting effects.[7][9] Care
should be taken to prevent its release into the environment.[9]

Table 4: Ecotoxicity Data for 4-Nitrobenzaldehyde

Endpoint Test Duration Species Value Source

Algae or other
NOEC(ECx) 0.82h _ >=250 mg/L [9]
aquatic plants

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety of 4-
Nitrobenzaldehyde-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143856#4-nitrobenzaldehyde-d5-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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